Cas no 17323-83-0 (Phosphoric acid, monoethyl ester, sodium salt (1:2))

Phosphoric acid, monoethyl ester, sodium salt (1:2) Chemical and Physical Properties
Names and Identifiers
-
- Disodium ethyl phosphate
- Phosphoric acid ethyldisodium salt
- 17323-83-0
- Phosphoric acid, monoethyl ester, disodium salt
- SCHEMBL5349960
- ANLFRXGAWNYDEJ-UHFFFAOYSA-L
- DTXCID101028913
- PHOSPHORIC ACID, MONOETHYL ESTER, SODIUM SALT
- DTXSID10889661
- Phosphoric acid, monoethyl ester, sodium salt (1:2)
- disodium;ethyl phosphate
-
- Inchi: InChI=1S/C2H7O4P.2Na/c1-2-6-7(3,4)5;;/h2H2,1H3,(H2,3,4,5);;/q;2*+1/p-2
- InChI Key: ANLFRXGAWNYDEJ-UHFFFAOYSA-L
Computed Properties
- Exact Mass: 169.97208420Da
- Monoisotopic Mass: 169.97208420Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 72.2
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.4Ų
Phosphoric acid, monoethyl ester, sodium salt (1:2) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00B6EU-100mg |
Phosphoric acid ethyldisodium salt |
17323-83-0 | 97% | 100mg |
$149.00 | 2025-02-25 | |
1PlusChem | 1P00B6EU-1g |
Phosphoric acid ethyldisodium salt |
17323-83-0 | 97% | 1g |
$1061.00 | 2025-02-25 | |
A2B Chem LLC | AF20726-1g |
Phosphoric acid ethyldisodium salt |
17323-83-0 | 97% | 1g |
$900.00 | 2024-04-20 | |
A2B Chem LLC | AF20726-100mg |
Phosphoric acid ethyldisodium salt |
17323-83-0 | 97% | 100mg |
$110.00 | 2024-04-20 |
Phosphoric acid, monoethyl ester, sodium salt (1:2) Related Literature
-
1. Transformation details of poly(acrylonitrile) to poly(amidoxime) during the amidoximation process†Dadong Shao,Guangshun Hou,Fangting Chi,Xirui Lu,Xuemei Ren RSC Adv., 2021,11, 1909-1915
-
Keiko Okuzumi,Noriyuki Hara,Hidehiro Uekusa,Yoshinori Fujimoto Org. Biomol. Chem., 2005,3, 1227-1232
-
Michael Bachmann,Olivier Blacque,Koushik Venkatesan Dalton Trans., 2015,44, 10003-10013
-
Zhiguo Xia,Shihai Miao,Mingyue Chen,Quanlin Liu J. Mater. Chem. C, 2016,4, 1336-1344
Additional information on Phosphoric acid, monoethyl ester, sodium salt (1:2)
Research Briefing on Phosphoric acid, monoethyl ester, sodium salt (1:2) (CAS: 17323-83-0) in Chemical and Biomedical Applications
Phosphoric acid, monoethyl ester, sodium salt (1:2) (CAS: 17323-83-0), also known as sodium monoethyl phosphate, is a chemical compound with significant applications in the chemical, biological, and pharmaceutical industries. Recent studies have explored its utility as a buffering agent, a stabilizer in pharmaceutical formulations, and a precursor in synthetic chemistry. This briefing synthesizes the latest research findings on this compound, highlighting its properties, applications, and potential future directions.
Recent investigations have focused on the compound's role in enhancing the stability of biologics and small-molecule drugs. A 2023 study published in the Journal of Pharmaceutical Sciences demonstrated that sodium monoethyl phosphate effectively stabilizes protein-based therapeutics by preventing aggregation under stress conditions. The study employed differential scanning calorimetry (DSC) and dynamic light scattering (DLS) to confirm the compound's stabilizing effects, suggesting its potential for use in next-generation biopharmaceuticals.
In synthetic chemistry, researchers have leveraged the compound's unique properties as a phosphorylating agent. A 2022 paper in Organic Letters reported its use in the synthesis of nucleotide analogs, where it facilitated high-yield phosphorylation reactions under mild conditions. The study emphasized the compound's advantages over traditional reagents, such as reduced side reactions and improved solubility in aqueous media.
Beyond its chemical applications, sodium monoethyl phosphate has also been investigated for its biocompatibility and safety profile. A 2023 preclinical study in Biomaterials Science evaluated its cytotoxicity and inflammatory response in mammalian cell lines, concluding that the compound exhibits low toxicity at concentrations relevant to pharmaceutical formulations. These findings support its potential for broader use in drug delivery systems and medical devices.
Looking ahead, ongoing research aims to explore the compound's utility in novel drug formulations, including mRNA-based vaccines and targeted therapies. Its ability to modulate pH and ionic strength makes it a promising candidate for optimizing the stability and efficacy of next-generation therapeutics. Future studies will likely focus on scaling up production methods and further validating its safety in clinical settings.
17323-83-0 (Phosphoric acid, monoethyl ester, sodium salt (1:2)) Related Products
- 701255-41-6(4-(3-phenyladamantane-1-carbonyl)morpholine)
- 847818-77-3(1-isopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
- 2227746-39-4((2R)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropan-2-ol)
- 921513-90-8(N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methoxybenzene-1-sulfonamide)
- 64328-63-8(4-(Hexyloxy)benzohydrazide)
- 1804067-16-0(1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one)
- 565207-38-7(N,N-diethyl-3-4-(prop-2-en-1-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylbenzene-1-sulfonamide)
- 1965308-73-9(4,4-Dimethyl-pyrrolidine-2-carboxylic acid ethyl ester tosylate)
- 1393590-47-0(2-{(benzyloxy)carbonylamino}-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid)
- 2137518-26-2(INDEX NAME NOT YET ASSIGNED)




